Cas no 1057678-57-5 (1-(3-Bromopropyl)-3,4-difluorobenzene)

1-(3-Bromopropyl)-3,4-difluorobenzene is a brominated aromatic compound featuring a difluorobenzene core and a 3-bromopropyl side chain. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, enabling precise functionalization. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in synthetic applications. The compound is particularly valuable in medicinal chemistry for constructing fluorinated scaffolds, which are increasingly important in drug development due to their metabolic stability and bioavailability-enhancing properties.

1-(3-Bromopropyl)-3,4-difluorobenzene structure

1057678-57-5 structure

Product Name:1-(3-Bromopropyl)-3,4-difluorobenzene

CAS No:1057678-57-5

MF:C₉H₉BrF₂

MW:235.068568944931

MDL:MFCD09744365

CID:2603952

PubChem ID:53434527

Update Time:2025-06-06

1-(3-Bromopropyl)-3,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(3-BroMopropyl)-3,4-difluorobenzene
- QWAZJPOWBLSOFC-UHFFFAOYSA-N
- 4-(3-Bromo-propyl)-1,2-difluoro-benzene
- 4-(3-BROMOPROPYL)-1,2-DIFLUOROBENZENE
- 1-(3-Bromopropyl)-3,4-difluorobenzene
- MDL： MFCD09744365
- Inchi： 1S/C9H9BrF2/c10-5-1-2-7-3-4-8(11)9(12)6-7/h3-4,6H,1-2,5H2
- InChI Key： QWAZJPOWBLSOFC-UHFFFAOYSA-N
- SMILES： BrCCCC1C=CC(=C(C=1)F)F

Computed Properties

Exact Mass: 233.98557g/mol
Monoisotopic Mass: 233.98557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 3.5

1-(3-Bromopropyl)-3,4-difluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Advanced ChemBlocks	P42798-250MG	1-(3-Bromopropyl)-3,4-difluorobenzene	1057678-57-5	95%	250mg	$150	2024-05-21
Advanced ChemBlocks	P42798-1G	1-(3-Bromopropyl)-3,4-difluorobenzene	1057678-57-5	95%	1g	$370	2024-05-21
Advanced ChemBlocks	P42798-5G	1-(3-Bromopropyl)-3,4-difluorobenzene	1057678-57-5	95%	5g	$1110	2024-05-21
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Enamine	EN300-674457-2.5g	4-(3-bromopropyl)-1,2-difluorobenzene	1057678-57-5		2.5g	$1988.0	2023-03-11
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